N1-(2,4-difluorophenyl)-N2-(3-(furan-2-yl)-3-hydroxypropyl)oxalamide

• IUPAC Name: N'-(2,4-difluorophenyl)-N-[3-(furan-2-yl)-3-hydroxypropyl]oxamide
• InChI: InChI=1S/C15H14F2N2O4/c16-9-3-4-11(10(17)8-9)19-15(22)14(21)18-6-5-12(20)13-2-1-7-23-13/h1-4,7-8,12,20H,5-6H2,(H,18,21)(H,19,22)
• InChI Key: ZILDVAMANJWLFT-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CCNC(=O)C(=O)NC2=C(C=C(C=C2)F)F)O
• Molecular Formula: C15H14F2N2O4
• Molecular Weight: 324.28 g/mol

Description

N1-(2,4-difluorophenyl)-N2-(3-(furan-2-yl)-3-hydroxypropyl)oxalamide, commonly known as DFO, is a chemical compound that has gained significant attention in the field of scientific research due to its potential use as a fluorescent probe for detecting hypoxia in biological systems. DFO has been found to selectively bind to hypoxic cells and tissues, making it a valuable tool for studying hypoxia-related diseases such as cancer.

Scientific Research Applications

• Catalytic Activity Enhancement : N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO) has shown effectiveness in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This process facilitates the coupling of a broad range of (hetero)aryl bromides with various (hetero)aryl amines, useful in pharmaceuticals (Bhunia, Kumar, & Ma, 2017).

• Synthesis of Di- and Mono-Oxalamides : A novel synthetic approach for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides demonstrates the versatility of oxalamides in creating anthranilic acid derivatives and other oxalamides, important in chemical syntheses (Mamedov et al., 2016).

• Energetic Materials Development : Research has been conducted on assembling diverse N-O building blocks to create energetic materials, indicating potential applications of similar compounds in the field of energetics (Zhang & Shreeve, 2014).

• Optical Probes in Biology : Studies have developed optical probes like Peroxyfluor-1 (PF1), which might relate to the research on oxalamides, for detecting hydrogen peroxide in living cells. This shows the potential application in biological and medical imaging (Chang, Pralle, Isacoff, & Chang, 2004).

• Environmental Chemistry : Research on the OH-initiated photo-oxidation of furan indicates the potential environmental implications of compounds with furan-2-yl groups. This research provides insights into atmospheric chemistry and environmental monitoring (Alvarez, Borrás, Viidanoja, & Hjorth, 2009).

• Supramolecular Chemistry : Studies on N,N'-diaryloxalamides with pentafluorophenol lead to molecular complexes, demonstrating the use of oxalamides in designing supramolecular structures. This has implications in materials science and nanotechnology (Piotrkowska, Gdaniec, Milewska, & Połoński, 2007).